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Compound of Interest

Compound Name: Ethyl acetimidate

Cat. No.: B086521 Get Quote

Introduction

Ethyl acetimidate hydrochloride, also known as ethyl ethanimidate hydrochloride, is a

valuable reagent in organic and bio-organic chemistry. It is a Pinner salt, typically synthesized

via the Pinner reaction, which involves the acid-catalyzed reaction of a nitrile (acetonitrile) with

an alcohol (ethanol).[1][2][3] This compound serves as a crucial precursor for the synthesis of

amidines.[2][4][5] In biochemistry and drug development, it is widely used as a chemical

modification agent to amidinate primary amine groups on proteins, such as lysine residues.[6]

[7][8] This modification is useful for studying protein structure and function, preparing

bioconjugates, and developing antibody-drug conjugates (ADCs).[9][10]

Ethyl acetimidate hydrochloride is a white to light yellow crystalline powder that is sensitive to

moisture.[6][7] Proper handling and storage under anhydrous conditions are essential to

maintain its reactivity.[4]

Chemical and Physical Properties

The key properties of ethyl acetimidate hydrochloride are summarized in the table below for

quick reference.
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Property Value

CAS Number 2208-07-3[11]

Molecular Formula C₄H₁₀ClNO[6][11]

Molecular Weight 123.58 g/mol [6]

Appearance White to light yellow crystalline powder[6][7]

Melting Point 112-114 °C[6][7]

Solubility Soluble in water (50 mg/mL)[6][11]

Storage
Room temperature, under inert atmosphere,

moisture sensitive[6][11][12]

Synthesis Protocol: Pinner Reaction Using Acetyl
Chloride
This protocol describes a common and practical laboratory-scale synthesis of ethyl
acetimidate hydrochloride from acetonitrile and ethanol, using acetyl chloride to generate

hydrogen chloride in situ.[7][13][14][15] This method avoids the direct handling of corrosive

hydrogen chloride gas.
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Reactants

Product

Acetonitrile (CH₃CN)

+

Ethanol (C₂H₅OH) Acetyl Chloride (CH₃COCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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